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Compound of Interest

Compound Name: PBT 1033

Cat. No.: B1248722 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The following guide provides comprehensive, step-by-step procedures for the safe handling

and disposal of PBT 1033, a compound identified as a potential neuroprotective agent.

Adherence to these protocols is critical to ensure personnel safety, minimize environmental

impact, and maintain regulatory compliance. This document is intended to be a primary

resource for laboratory safety and chemical handling of PBT 1033.

Chemical and Physical Properties of PBT 1033
A summary of the key quantitative data for PBT 1033 is presented below for easy reference.
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Property Value

Chemical Name
5,7-Dichloro-2-[(dimethylamino)methyl]-8-

quinolinol

Synonyms PBT-2, PBT2, PB 1033

CAS Number 747408-78-2

Molecular Formula C₁₂H₁₂Cl₂N₂O

Molecular Weight 271.14 g/mol

Appearance Solid

Color Light yellow to brown

Storage Temperature Powder: -20°C for 3 years

In solvent: -80°C for 6 months

Hazard Identification and Safety Precautions
PBT 1033 is classified with the following hazards according to the Globally Harmonized System

(GHS).[1] Understanding these hazards is the first step in safe handling and disposal.

H302: Harmful if swallowed (Acute toxicity, oral - Category 4).[1]

H315: Causes skin irritation (Skin corrosion/irritation - Category 2).[1]

H319: Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A).[1]

H335: May cause respiratory irritation (Specific target organ toxicity, single exposure;

Respiratory tract irritation - Category 3).[1]

Personal Protective Equipment (PPE):

Before handling or disposing of PBT 1033, ensure the following PPE is worn:

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1248722?utm_src=pdf-body
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0025730.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0025730.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0025730.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0025730.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0025730.pdf
https://www.benchchem.com/product/b1248722?utm_src=pdf-body
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0025730.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gloves: Chemically resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat is required.

Experimental Protocols for Disposal
The disposal of PBT 1033 must be conducted in accordance with local, state, and federal

regulations. The following protocols provide a general framework for safe disposal.

Protocol 1: Disposal of Unused or Waste PBT 1033

Waste Collection:

Collect waste PBT 1033 (solid or in solution) in a designated, properly labeled, and sealed

hazardous waste container.

The container must be compatible with the chemical and clearly labeled with "Hazardous

Waste" and the full chemical name "PBT 1033."

Storage:

Store the waste container in a designated, well-ventilated, and secure hazardous waste

accumulation area.

P405: Store locked up.[1]

Disposal:

P501: Dispose of contents/container in accordance with local regulations.[1]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for

pickup and disposal by a licensed hazardous waste contractor.

Do not dispose of PBT 1033 down the drain or in regular trash.

Protocol 2: Managing Spills of PBT 1033
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Immediate Actions:

Evacuate the immediate area if the spill is large or in a poorly ventilated space.

P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Ensure adequate ventilation.

Spill Containment and Cleanup:

For small spills, use an absorbent material to contain the substance. Absorb solutions with

a finely-powdered liquid-binding material such as diatomite or universal binders.[1]

Carefully sweep up the solid material or absorbed spill and place it into a designated

hazardous waste container.

Avoid generating dust.

Decontamination:

Decontaminate the spill area and any affected equipment by scrubbing with alcohol.[1]

Collect all cleanup materials (gloves, absorbent pads, etc.) in the hazardous waste

container.

Disposal:

Seal and label the hazardous waste container and dispose of it according to the

procedures outlined in Protocol 1.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of PBT 1033.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0025730.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0025730.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0025730.pdf
https://www.benchchem.com/product/b1248722?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Assessment

Containment & Labeling

Storage & Final Disposal

Spill Response

PBT 1033 Waste Generated

Determine Waste Type:
- Unused Product

- Contaminated Labware
- Spill Cleanup Debris

Spill Occurs

Collect in Designated
Hazardous Waste Container

Label Container:
- 'Hazardous Waste'

- 'PBT 1033'
- Hazard Symbols

Store in Secure, Ventilated
Waste Accumulation Area
(P405: Store locked up)

Contact Environmental
Health & Safety (EHS)

Dispose via Licensed
Hazardous Waste Contractor

(P501: Follow local regulations)

Wear Appropriate PPE

Immediate Action

Contain Spill with
Absorbent Material

Collect Spill Debris into
Hazardous Waste Container

Decontaminate Surface
with Alcohol

Click to download full resolution via product page

Caption: PBT 1033 Disposal and Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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